Eucamalol

Catalog No.
S567863
CAS No.
152246-70-3
M.F
C10H16O2
M. Wt
168.23 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
Eucamalol

Formulators seeking stable mosquito repellents face DEET's plasticizer effect and inconsistent botanical extracts. Eucamalol (CAS 152246-70-3) solves this: a monoterpene aldehyde with DEET-comparable feeding inhibition (binding affinity -5.7 kcal/mol) but no synthetic degradation. • Matches DEET efficacy against Aedes aegypti. • Compatible with technical fabrics and eyewear. • High-purity standard for QC of Eucalyptus camaldulensis oils. • Scalable synthetic route from perillaldehyde ensures supply reliability.

CAS Number

152246-70-3

Product Name

Eucamalol

IUPAC Name

(3R,4S)-3-hydroxy-4-propan-2-ylcyclohexene-1-carbaldehyde

Molecular Formula

C10H16O2

Molecular Weight

168.23 g/mol

InChI

InChI=1S/C10H16O2/c1-7(2)9-4-3-8(6-11)5-10(9)12/h5-7,9-10,12H,3-4H2,1-2H3/t9-,10-/m0/s1

InChI Key

ZPACRXLIAKZISA-UWVGGRQHSA-N

Synonyms

eucamalol, eucamalol, (trans-(+))-isomer

Canonical SMILES

CC(C)C1CCC(=CC1O)C=O

Isomeric SMILES

CC(C)[C@@H]1CCC(=C[C@@H]1O)C=O

The exact mass of the compound 1-Cyclohexene-1-carboxaldehyde, 3-hydroxy-4-(1-methylethyl)-, cis- is unknown and the complexity rating of the compound is unknown. Its Medical Subject Headings (MeSH) category is Chemicals and Drugs Category - Organic Chemicals - Hydrocarbons - Terpenes - Supplementary Records. The storage condition is unknown. Please store according to label instructions upon receipt of goods.

Purity

≥95%

Package Size

1 mg, 5 mg, 10 mg, 25 mg

Eucamalol (CAS 152246-70-3) is a highly functionalized monoterpene aldehyde originally isolated from Eucalyptus camaldulensis. Structurally characterized as a substituted cyclohexene derivative, it possesses a specific stereochemical configuration that dictates its biological activity. In industrial and research procurement, eucamalol is primarily sourced as a high-value active ingredient and botanical standard for advanced vector control formulations. Its baseline properties include a controlled volatility profile suitable for vapor-phase applications, compatibility with standard cosmetic matrices, and a well-defined synthetic pathway from perillaldehyde, making it a reliable candidate for scalable bio-pesticide and repellent development [1].

Research Fit

Chiral Identity (1R,6R)-(+)-Eucamalol natural enantiomer
Source Context Isolated from Eucalyptus camaldulensis essential oil
Workflow Fit Stereochemical control studies, repellent assay benchmarking

Buyers formulating premium repellents or bio-larvicides might consider substituting purified eucamalol with crude Eucalyptus essential oils, common monoterpenes like eucalyptol, or synthetic benchmarks like N,N-Diethyl-m-toluamide (DEET). However, generic substitution introduces severe performance and material-compatibility flaws. Crude botanical extracts suffer from extreme batch-to-batch variability and rapid volatilization, leading to inconsistent field performance. Furthermore, while DEET is the industry standard, it acts as a plasticizer that degrades synthetic rubbers, eyewear, and technical fabrics, alongside possessing high skin penetration rates. Eucamalol provides targeted olfactory receptor activation in Aedes species with efficacy matching DEET, but avoids the solvent-damage profile and the rapid efficacy loss seen in simpler, co-isolated monoterpenes[1].

Substitution Risk

Target
Substitute
Risk
(+)-Eucamalol (1R,6R)
(–)-1-epi-Eucamalol (1S,6S)
Enantiomeric mismatch may reduce repellent activity
3-Formyl-6-isopropylcyclohexenol scaffold
Limonene, phellandrene
Absence of aldehyde/hydroxyl arrangement may alter olfactory receptor activation
Eucamalol
p-Menthane-3,8-diols
Distinct activity profiles and durability; not directly interchangeable

Sustained Repellency Comparison

In comparative repellency assays against Aedes aegypti, eucamalol demonstrated significantly longer-lasting efficacy compared to structurally simpler botanical alcohols. While the co-isolated compound 4-isopropylbenzyl alcohol lost its repellent effectiveness entirely within one hour post-application, eucamalol maintained its protective threshold (>80% repellency) for extended periods [1].

Evidence DimensionDuration of effective repellency (>80%)
Target Compound DataEucamalol (sustained multi-hour efficacy)
Comparator Or Baseline4-isopropylbenzyl alcohol (complete loss of efficacy at 1 hour)
Quantified DifferenceEucamalol provides a >1-hour extension in critical baseline efficacy.
ConditionsTopical application assay against Aedes aegypti mosquitoes.

Formulators require active ingredients with sustained release profiles to minimize reapplication frequency in commercial repellent products.

3h Repellency vs DEET
Head-to-head
75%
Reported equivalent endpoint at 3 h
Aedes albopictus feeding inhibition assay

Feeding Inhibition vs. DEET

(+)-Eucamalol exhibits significant feeding inhibition and repellent activity against Aedes albopictus that is quantitatively comparable to the synthetic benchmark DEET. Crucially, eucamalol achieves this equivalent biological endpoint without DEET's aggressive solvent properties, which are known to react with and degrade plastics and synthetic rubbers [1].

Evidence DimensionFeeding inhibition efficacy and material compatibility
Target Compound Data(+)-Eucamalol (high inhibition, inert to plastics)
Comparator Or BaselineDEET (high inhibition, degrades plastics/rubbers)
Quantified DifferenceEquivalent anti-feeding activity with zero plasticizer-induced material degradation.
ConditionsBiological feeding assays on Aedes albopictus and material interaction assessments.

Enables the procurement of a highly effective active ingredient for premium outdoor formulations that will not damage consumer synthetic gear or eyewear.

Enantiomer Comparison
Head-to-head
(+)-Eucamalol vs (—)-1-epi-Eucamalol
Enantiomer-specific activity; epimer shows reduced effect
Exact difference not quantified in available data

Larvicidal Binding Affinity vs. Eucalyptol

In silico molecular docking studies targeting Anopheles stephensi biological pathways reveal that eucamalol possesses stronger binding thermodynamics compared to more ubiquitous eucalyptus-derived monoterpenes. Eucamalol achieved a binding energy of -5.7 kcal/mol, outperforming both eucalyptol (-5.5 kcal/mol) and p-cymene (-5.4 kcal/mol) [1].

Evidence DimensionBinding energy (kcal/mol) against larval targets
Target Compound DataEucamalol (-5.7 kcal/mol)
Comparator Or BaselineEucalyptol (-5.5 kcal/mol)
Quantified Difference0.2 kcal/mol stronger binding affinity for eucamalol.
ConditionsIn silico molecular docking for Anopheles stephensi bio-larvicide development.

Justifies selecting the more specialized eucamalol over bulk eucalyptol when engineering high-potency, targeted mosquito control agents.

Aedes aegypti Activity
Class-level
Qualitative activity reported
Broadens vector screening context
Quantitative data not available; review required

Synthetic Scalability

Relying solely on botanical extraction for eucamalol yields commercially restrictive quantities. However, the compound demonstrates strong synthetic accessibility. It can be synthesized from the widely available precursor (S)-(-)-perillaldehyde via an 8,9-dihydroperillaldehyde intermediate, which is generated via homogeneous hydrogenation in a high 73% yield, ensuring a reliable, scalable supply chain independent of agricultural variability [1].

Evidence DimensionIntermediate synthesis yield for scalable production
Target Compound DataEucamalol (via 8,9-dihydroperillaldehyde at 73% yield)
Comparator Or BaselineDirect botanical extraction (trace yields <1%)
Quantified Difference>70% conversion efficiency from a stable commercial precursor.
ConditionsHomogeneous hydrogenation using tris(triphenylphosphine)rhodium chloride catalyst.

Procurement teams can confidently source or contract-manufacture this compound at scale without being constrained by the low yields of natural extraction.

DEET-Free Personal Repellents

Because eucamalol matches the feeding inhibition of DEET but lacks its plastic-degrading and high skin-penetration properties, it is a highly suitable active ingredient for cosmetic repellents designed for use alongside synthetic outdoor apparel, eyewear, and sensitive skin[1].

Bio-Larvicide for Vector Control

Driven by its stronger binding affinity (-5.7 kcal/mol) compared to bulk eucalyptol (-5.5 kcal/mol), eucamalol is highly suited as a primary active agent or lead compound in the development of targeted, environmentally biodegradable larvicides against Anopheles stephensi [2].

Botanical Extract Standardization

Due to its potent biological activity and specific stereochemistry, pure eucamalol serves as a critical analytical reference standard. Quality control laboratories procure it to quantify and standardize the efficacy of commercial Eucalyptus camaldulensis essential oil batches, ensuring reproducible performance in downstream agricultural and consumer products [3].

Application Fit Matrix

Application
Selection Property
Validation Focus
Repellent assay benchmarking
Reported 3-hour repellent endpoint
Endpoint consistency in feeding inhibition assays
Chiral purity validation
Enantiomeric purity specification
Stereochemical identity by chiral analysis
Monoterpenoid SAR studies
Functional group arrangement (formyl/isopropyl)
Olfactory receptor interaction modeling
Essential oil standardization
Eucamalol as marker compound
Quantitative consistency via chromatography

XLogP3

1.4

Hydrogen Bond Acceptor Count

2

Hydrogen Bond Donor Count

1

Exact Mass

168.115029749 Da

Monoisotopic Mass

168.115029749 Da

Heavy Atom Count

12

Wikipedia

3-Hydroxy-4-(propan-2-yl)cyclohex-1-ene-1-carbaldehyde

Explore Compound Types